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Compound of Interest

Compound Name: Linopirdine dihydrochloride

Cat. No.: B1675543 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for the preparation of Linopirdine dihydrochloride
stock solutions intended for in vitro assays. Adherence to these protocols will ensure solution

integrity and reproducibility of experimental results.

Compound Information
Linopirdine dihydrochloride is a potent blocker of Kv7 (KCNQ) voltage-gated potassium

channels. It is widely used in neuroscience research to study neuronal excitability and as a

cognitive enhancer.[1] It functions by blocking M-currents, which leads to an increase in

acetylcholine release in the brain.[2][3]

Table 1: Properties of Linopirdine Dihydrochloride
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Property Value Source

Chemical Name

1,3-Dihydro-1-phenyl-3,3-

bis(4-pyridinylmethyl)-2H-indol-

2-one dihydrochloride

[2]

Alternative Names DuP 996

CAS Number 113168-57-3 [2]

Molecular Formula C₂₆H₂₁N₃O·2HCl [2]

Molecular Weight 464.39 g/mol [2]

Appearance
Off-white powder/crystalline

solid
[1][4]

Purity ≥98% (HPLC)

Solubility

Soluble in Water (up to 100

mM) and DMSO (up to 100

mM)

[2]

IC₅₀

4 - 7 µM for Kv7.1 + 7.3

(KCNQ2 + 3) / M-currents; 8.9

µM for Kv7.1 (KCNQ1)

homomeric channels

Experimental Protocols
Linopirdine dihydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free water

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile, filtered pipette tips

0.22 µm sterile syringe filter

Laminar flow hood (optional, for sterile applications)

This protocol describes the preparation of 1 mL of a 10 mM Linopirdine dihydrochloride
stock solution in DMSO.

Preparation: Before starting, ensure the Linopirdine dihydrochloride powder has

equilibrated to room temperature.[2] This prevents condensation from forming on the

compound.

Weighing: Using a calibrated analytical balance, accurately weigh out 4.64 mg of

Linopirdine dihydrochloride.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass = 10 mmol/L x 0.001 L x 464.39 g/mol = 4.64 mg

Dissolution: Transfer the weighed powder to a sterile microcentrifuge tube. Add 1 mL of cell

culture grade DMSO.

Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming and sonication can be used to aid dissolution if necessary.[5]

Sterilization (Optional): If the stock solution is to be used in sterile cell culture applications, it

is recommended to filter it through a 0.22 µm sterile syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.[6] Store the aliquots at -20°C for up to one month or at -80°C

for longer-term storage (up to one year).[2][6] When ready to use, thaw the aliquot at room

temperature and ensure any precipitate is fully redissolved before adding to your assay

medium.[2]
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This protocol outlines the preparation of 1 mL of a 10 mM Linopirdine dihydrochloride stock

solution in sterile water.

Preparation: Allow the Linopirdine dihydrochloride powder to reach room temperature.[2]

Weighing: Accurately weigh 4.64 mg of Linopirdine dihydrochloride using a calibrated

analytical balance.

Dissolution: Transfer the powder to a sterile microcentrifuge tube. Add 1 mL of sterile,

nuclease-free water.

Mixing: Securely cap the tube and vortex until the compound is fully dissolved.

Sterilization: For sterile applications, filter the solution through a 0.22 µm sterile syringe filter

into a fresh sterile tube.

Aliquoting and Storage: It is recommended to prepare and use aqueous solutions on the

same day if possible.[2] If storage is required, aliquot into single-use volumes and store at

-20°C for up to one month.[2] Before use, thaw the solution and ensure no precipitation has

occurred.[2]

Visualizations
The following diagram illustrates the key steps for preparing a Linopirdine dihydrochloride
stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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